![molecular formula C10H12ClNO B6168656 2-chloro-N-[(1S)-1-phenylethyl]acetamide CAS No. 36293-01-3](/img/no-structure.png)
2-chloro-N-[(1S)-1-phenylethyl]acetamide
Overview
Description
2-chloro-N-[(1S)-1-phenylethyl]acetamide is a chemical compound with the CAS Number: 13156-95-1 . It has a molecular weight of 197.66 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 2-chloro-N-[(1S)-1-phenylethyl]acetamide is1S/C10H12ClNO/c11-8-10(13)12-7-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
The compound is solid in physical form . It should be stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Organic Synthesis
2-chloro-N-[(1S)-1-phenylethyl]acetamide is a valuable intermediate in organic synthesis. It can be used to introduce the phenylethyl group into larger molecules, which is a common structural motif in many organic compounds. Its reactivity towards nucleophiles and electrophiles allows for the construction of complex molecular architectures, making it a versatile building block in the synthesis of pharmaceuticals, agrochemicals, and other organic materials .
Pharmacology
In pharmacological research, this compound has potential applications as a precursor for the synthesis of various pharmacologically active molecules. Its acetamide group can be transformed into different functionalities that are relevant in drug design, such as amides, amines, and more complex heterocycles. This adaptability makes it a candidate for the development of new therapeutic agents .
Material Science
The compound’s ability to act as a linking agent between different molecular fragments makes it useful in material science. It can be employed in the creation of novel polymers or small molecule-based materials with specific physical properties, such as thermal stability or solubility characteristics. Its incorporation into materials could lead to advancements in areas like nanotechnology and electronics .
Analytical Chemistry
2-chloro-N-[(1S)-1-phenylethyl]acetamide can serve as a standard or reference compound in analytical chemistry. Its well-defined structure and properties allow it to be used in the calibration of analytical instruments and the development of new analytical methods, particularly in the quantification of related substances or impurities in complex mixtures .
Biochemistry
In biochemistry, this compound could be used to study enzyme-substrate interactions, particularly with enzymes that process acetamide bonds. Understanding how these enzymes interact with substrates like 2-chloro-N-[(1S)-1-phenylethyl]acetamide can provide insights into their mechanisms and aid in the design of enzyme inhibitors or activators .
Environmental Science
This compound’s environmental fate and behavior can be studied to assess its impact on ecosystems. Research into its biodegradation pathways and persistence in various environmental compartments can inform the development of safer and more eco-friendly chemicals for industrial applications .
Agricultural Research
2-chloro-N-[(1S)-1-phenylethyl]acetamide may be explored for its potential use in agricultural chemistry, particularly in the synthesis of new agrochemicals. Its structural features could be beneficial in creating compounds with specific activities against pests or diseases affecting crops, contributing to increased agricultural productivity .
Chemical Engineering
In the field of chemical engineering, this compound can be studied for its process chemistry aspects. Research can be conducted on optimizing its synthesis, purification, and scaling up production. Such studies are crucial for the economical and sustainable manufacturing of chemicals derived from 2-chloro-N-[(1S)-1-phenylethyl]acetamide .
Safety and Hazards
The compound has been classified with the signal word “Danger” and is associated with the hazard statements H315-H318-H335 . These hazard statements indicate that the compound can cause skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335). The precautionary statements associated with the compound include P261-P264-P271-P280-P302+P352-P304+P340+P312-P305+P351+P338-P332+P313-P337+P313-P362-P403+P233-P405-P501 . These statements provide guidance on measures to take to prevent or mitigate adverse effects from exposure to the compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-[(1S)-1-phenylethyl]acetamide involves the reaction of 2-chloroacetyl chloride with (1S)-1-phenylethylamine to form 2-chloro-N-[(1S)-1-phenylethyl]acetamide.", "Starting Materials": [ "2-chloroacetyl chloride", "(1S)-1-phenylethylamine" ], "Reaction": [ "Add (1S)-1-phenylethylamine to a solution of 2-chloroacetyl chloride in anhydrous dichloromethane.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with dichloromethane.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 2-chloro-N-[(1S)-1-phenylethyl]acetamide as a white solid." ] } | |
CAS RN |
36293-01-3 |
Product Name |
2-chloro-N-[(1S)-1-phenylethyl]acetamide |
Molecular Formula |
C10H12ClNO |
Molecular Weight |
197.7 |
Purity |
95 |
Origin of Product |
United States |
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